Cas no 851048-54-9 (4-(5-Cyanopyridin-3-yl)benzoic acid)

• Product Name: 4-(5-Cyanopyridin-3-yl)benzoic acid
• CAS No: 851048-54-9
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• CID: 990012
• PubChem ID: 53426318
• Update Time: 2025-04-20

4-(5-Cyanopyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Cyanopyridin-3-yl)benzoic acid
• 4-(5-CYANO(PYRIDIN-3-YL))BENZOIC ACID
• 4-(6-cyano-3-pyridinyl)benzoic acid
• 851048-54-9
• DTXSID10699181
• AKOS017549014

• Inchi： 1S/C13H8N2O2/c14-6-9-5-12(8-15-7-9)10-1-3-11(4-2-10)13(16)17/h1-5,7-8H,(H,16,17)
• InChI Key： JGQXKDARYHQRTK-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=NC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 224.05900
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.98000
• LogP: 2.31848